Cas no 887866-56-0 (3-methyl-8-(3-methylbutyl)amino-7-(3-phenoxypropyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione)

• Product Name: 3-methyl-8-(3-methylbutyl)amino-7-(3-phenoxypropyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• CAS No: 887866-56-0
• MF: C₂₀H₂₇N₅O₃
• MW: 385.460084199905
• CID: 5448391
• PubChem ID: 16804514
• Update Time: 2025-10-25

3-methyl-8-(3-methylbutyl)amino-7-(3-phenoxypropyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• MFCD06751520
• VU0508233-1
• 887866-56-0
• 8-(isopentylamino)-3-methyl-7-(3-phenoxypropyl)-1H-purine-2,6(3H,7H)-dione
• F3064-0104
• AKOS024479761
• 3-methyl-8-(3-methylbutylamino)-7-(3-phenoxypropyl)purine-2,6-dione
• 3-methyl-8-(3-methylbutyl)amino-7-(3-phenoxypropyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione

• Inchi： 1S/C20H27N5O3/c1-14(2)10-11-21-19-22-17-16(18(26)23-20(27)24(17)3)25(19)12-7-13-28-15-8-5-4-6-9-15/h4-6,8-9,14H,7,10-13H2,1-3H3,(H,21,22)(H,23,26,27)
• InChI Key： WPZBTRITRQDYFN-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)CCCN1C(=NC2=C1C(NC(N2C)=O)=O)NCCC(C)C

Computed Properties

• Exact Mass: 385.21138974g/mol
• Monoisotopic Mass: 385.21138974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 9
• Complexity: 538
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 88.5Ų

Additional information on 3-methyl-8-(3-methylbutyl)amino-7-(3-phenoxypropyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione

Comprehensive Analysis of 3-methyl-8-(3-methylbutyl)amino-7-(3-phenoxypropyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione (CAS No. 887866-56-0)

The compound 3-methyl-8-(3-methylbutyl)amino-7-(3-phenoxypropyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione (CAS No. 887866-56-0) is a structurally complex purine derivative with significant potential in pharmaceutical and biochemical research. Its unique molecular architecture, featuring a purine-2,6-dione core substituted with 3-methylbutyl and 3-phenoxypropyl groups, has garnered attention for its potential applications in targeted therapies and enzyme modulation. Researchers are increasingly exploring its interactions with adenosine receptors, given the growing interest in purine-based therapeutics for neurological and metabolic disorders.

In recent years, the demand for highly specific purine analogs like 3-methyl-8-(3-methylbutyl)amino-7-(3-phenoxypropyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione has surged due to advancements in personalized medicine. This compound's multi-substituted purine backbone allows for precise binding affinity tuning, making it a candidate for drug discovery programs focused on G-protein-coupled receptors (GPCRs). Its phenoxypropyl moiety, in particular, enhances lipid solubility, a critical factor in blood-brain barrier penetration—a hot topic in neurodegenerative disease research.

The synthesis of CAS No. 887866-56-0 involves sophisticated N-alkylation and amination strategies, often requiring palladium-catalyzed cross-coupling reactions. These methods align with the pharmaceutical industry's push toward green chemistry, as evidenced by its inclusion in recent patents describing low-waste synthetic routes. Analytical characterization typically employs LC-MS and NMR spectroscopy, techniques frequently searched by organic chemists optimizing purity thresholds (>98%) for preclinical studies.

From a commercial perspective, 3-methyl-8-(3-methylbutyl)amino-7-(3-phenoxypropyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione is cataloged by specialty chemical suppliers as a research-grade reference standard. Its pricing reflects the challenges in large-scale production of tetrasubstituted purines, though cost-benefit analyses suggest viability for niche applications. Current literature highlights its role in cyclic nucleotide research, coinciding with rising Google Trends queries for "purine signaling pathways" and "small molecule modulators of cAMP."

Stability studies indicate that CAS No. 887866-56-0 requires storage at -20°C under inert atmosphere, a detail crucial for laboratories investigating long-term compound integrity. This aligns with industry-wide concerns about sample degradation in drug development pipelines. Notably, its logP value (predicted at 3.2) positions it within the optimal range for oral bioavailability—a key consideration in recent PubMed searches for "purine-derived prodrugs."

Future directions for this compound include exploration as a template for fragment-based drug design, particularly in oncology targets like kinase inhibitors. The 3-methylbutylamino side chain's conformational flexibility may enable novel binding modes, a hypothesis supported by molecular docking simulations—a technique dominating scholarly search volumes in computational chemistry. As regulatory agencies emphasize structure-activity relationship (SAR) data, documented studies on this molecule's regioisomeric purity will likely gain traction.